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Compound of Interest

Compound Name: Benzyl Benzyloxyacetate

Cat. No.: B142457 Get Quote

Disclaimer: This document summarizes the currently available scientific and technical

information on Benzyl Benzyloxyacetate. It is intended for researchers, scientists, and drug

development professionals. The synthesis protocols described herein are proposed based on

established chemical principles and have not been experimentally validated for this specific

compound due to a lack of published literature.

Introduction
Benzyl Benzyloxyacetate (CAS No. 30379-54-5) is an organic ester with the molecular

formula C₁₆H₁₆O₃.[1] Its structure is characterized by a benzyl group attached to the carbonyl

carbon of an acetate moiety, which in turn has a benzyloxy group substituting one of the methyl

protons of the acetate. This compound is also known by other names including Benzyl 2-

(benzyloxy)acetate and 2-(PhenylMethoxy)acetic Acid PhenylMethyl Ester.[1] Despite its well-

defined structure, there is a significant lack of published research on the history of its discovery,

specific synthetic methodologies, and biological activities. This guide aims to consolidate the

known information and propose potential synthetic pathways based on fundamental principles

of organic chemistry.

Chemical and Physical Properties
The known properties of Benzyl Benzyloxyacetate are summarized in the table below. It is

important to note that this data is primarily sourced from chemical suppliers and databases, as

dedicated research publications with detailed characterization are not readily available.
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Property Value Source

CAS Number 30379-54-5 [1]

Molecular Formula C₁₆H₁₆O₃ [1]

Molecular Weight 256.3 g/mol [1]

Boiling Point 203-205 °C (at 11 Torr) [1]

Density 1.135 ± 0.06 g/cm³ (Predicted) [1]

Synonyms

Benzyl 2-(benzyloxy)acetate,

2-(PhenylMethoxy)acetic Acid

PhenylMethyl Ester, NSC

153413

[1]

Proposed Synthetic Routes
Due to the absence of specific literature on the synthesis of Benzyl Benzyloxyacetate, this

section outlines a plausible two-step synthetic approach. This proposed pathway involves the

synthesis of the precursor, benzyloxyacetic acid, followed by its esterification with benzyl

alcohol.

Step 1: Synthesis of Benzyloxyacetic Acid via
Williamson Ether Synthesis
The first step involves the synthesis of benzyloxyacetic acid from benzyl alcohol and a

haloacetic acid, typically chloroacetic acid or bromoacetic acid, via the Williamson ether

synthesis. This reaction proceeds through an SN2 mechanism where the alkoxide of benzyl

alcohol acts as a nucleophile, displacing the halide from the haloacetic acid.

Reaction Scheme:

Workflow Diagram:
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Proposed workflow for the synthesis of benzyloxyacetic acid.

Generalized Experimental Protocol:

Alkoxide Formation: In a reaction vessel, dissolve benzyl alcohol in a suitable solvent. Add a

strong base, such as sodium hydroxide, to deprotonate the alcohol and form the sodium

benzoxide intermediate.

Nucleophilic Substitution: To the solution of the alkoxide, add a haloacetic acid (e.g.,

chloroacetic acid) portion-wise while monitoring the temperature. The reaction mixture is

then typically heated to ensure the completion of the reaction.

Work-up and Acidification: After the reaction is complete, the mixture is cooled, and any

excess base is neutralized. The aqueous solution is then acidified with a mineral acid, such

as hydrochloric acid, to precipitate the benzyloxyacetic acid.

Purification: The crude benzyloxyacetic acid can be purified by recrystallization from a

suitable solvent system.
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Step 2: Esterification of Benzyloxyacetic Acid with
Benzyl Alcohol
The second step is the esterification of the synthesized benzyloxyacetic acid with benzyl

alcohol to yield Benzyl Benzyloxyacetate. Two common and effective methods for this

transformation are the Fischer-Speier esterification and the Steglich esterification.

This classic method involves the reaction of a carboxylic acid and an alcohol in the presence of

a strong acid catalyst.

Reaction Scheme:

Workflow Diagram:

Benzyloxyacetic Acid
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Extraction, and

Purification
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Proposed workflow for Fischer-Speier esterification.

Generalized Experimental Protocol:

Reaction Setup: Combine benzyloxyacetic acid, an excess of benzyl alcohol (to drive the

equilibrium), and a catalytic amount of a strong acid (e.g., sulfuric acid) in a round-bottom

flask equipped with a reflux condenser and a Dean-Stark apparatus to remove the water

formed during the reaction.

Reflux: Heat the reaction mixture to reflux until the theoretical amount of water is collected.
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Work-up: Cool the reaction mixture and neutralize the acid catalyst with a weak base (e.g.,

sodium bicarbonate solution). Extract the product into an organic solvent.

Purification: Wash the organic layer with brine, dry it over an anhydrous salt (e.g., sodium

sulfate), and concentrate it under reduced pressure. The crude product can be purified by

vacuum distillation or column chromatography.

This method is a milder alternative to Fischer esterification, particularly suitable for substrates

that may be sensitive to strong acids. It utilizes a coupling agent, such as

dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often

in the presence of a catalyst like 4-dimethylaminopyridine (DMAP).

Reaction Scheme:

(DCU = Dicyclohexylurea)

Workflow Diagram:
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Proposed workflow for Steglich esterification.

Generalized Experimental Protocol:

Reaction Setup: Dissolve benzyloxyacetic acid, benzyl alcohol, and a catalytic amount of

DMAP in an anhydrous aprotic solvent (e.g., dichloromethane) in a reaction vessel under an

inert atmosphere.

Addition of Coupling Agent: Cool the solution in an ice bath and add a solution of DCC or

EDC in the same solvent dropwise.

Reaction: Allow the reaction mixture to warm to room temperature and stir until the reaction

is complete (monitored by TLC or other analytical techniques).

Work-up: A precipitate of dicyclohexylurea (DCU) will form. Filter off the precipitate and wash

the filtrate with dilute acid, saturated sodium bicarbonate solution, and brine.

Purification: Dry the organic layer over an anhydrous salt, concentrate it under reduced

pressure, and purify the crude product by column chromatography.

Discovery and History
A comprehensive search of scientific databases and historical chemical literature did not yield

any specific information regarding the discovery or the history of the synthesis of Benzyl
Benzyloxyacetate. It is likely that this compound has not been the subject of dedicated

historical study or may have been synthesized as part of a larger, unpublished research effort.

Biological Activity and Signaling Pathways
There is currently no publicly available information on the biological activity of Benzyl
Benzyloxyacetate. Consequently, no signaling pathways involving this compound have been

described in the scientific literature. Its structural similarity to other benzyl esters might suggest

potential applications in fragrance, flavor, or as a specialty chemical, but this remains

speculative without experimental evidence.

Safety and Handling
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No specific Material Safety Data Sheet (MSDS) for Benzyl Benzyloxyacetate is readily

available. However, based on its structure as an ester, general laboratory safety precautions

should be followed. It is advisable to handle the compound in a well-ventilated fume hood,

wearing appropriate personal protective equipment (PPE), including safety glasses, gloves,

and a lab coat. Avoid inhalation, ingestion, and contact with skin and eyes. For detailed safety

information, it is recommended to consult the MSDS of structurally similar compounds and to

perform a thorough risk assessment before handling.

Conclusion
Benzyl Benzyloxyacetate is a known chemical entity with defined physical properties but a

notable absence of dedicated research in the public domain. This guide has provided a

summary of its known characteristics and has proposed logical and well-established synthetic

routes for its preparation. The lack of information on its history, biological activity, and specific

synthesis protocols highlights a gap in the current scientific knowledge and presents an

opportunity for future research to explore the potential applications of this compound.

Researchers and drug development professionals are encouraged to use the proposed

methodologies as a starting point for their investigations into this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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